Cas no 1806744-13-7 (6-(Aminomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-acetic acid)

• Product Name: 6-(Aminomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-acetic acid
• CAS No: 1806744-13-7
• MF: C₉H₉F₃N₂O₄
• MW: 266.173972845078
• CID: 4833813
• Update Time: 2025-06-08

6-(Aminomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-acetic acid

• Inchi： 1S/C9H9F3N2O4/c10-9(11,12)18-8-5(2-7(16)17)6(15)1-4(3-13)14-8/h1H,2-3,13H2,(H,14,15)(H,16,17)
• InChI Key： BSBQFSARCFTVCX-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C(C=C(CN)N1)=O)CC(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 440
• XLogP3: -2.4
• Topological Polar Surface Area: 102

Additional information on 6-(Aminomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-acetic acid

Recent Advances in the Study of 6-(Aminomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-acetic acid (CAS: 1806744-13-7)

In recent years, the compound 6-(Aminomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-acetic acid (CAS: 1806744-13-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethoxy and aminomethyl functional groups, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

One of the key areas of research has been the optimization of synthetic routes for 6-(Aminomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-acetic acid. Recent publications have highlighted novel methodologies that improve yield and purity, making large-scale production more feasible. For instance, a 2023 study demonstrated a high-yield, one-pot synthesis approach that reduces the number of purification steps while maintaining high enantiomeric purity. This advancement is particularly relevant for industrial applications where cost-efficiency and scalability are critical.

Pharmacological evaluations of this compound have revealed its potential as an anti-inflammatory agent. In vitro and in vivo studies have shown that 6-(Aminomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-acetic acid exhibits significant inhibitory effects on key inflammatory mediators such as TNF-α and IL-6. These findings suggest its applicability in treating chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. Further mechanistic studies are underway to elucidate its precise mode of action and potential off-target effects.

Another promising avenue of research involves the compound's role in central nervous system (CNS) disorders. Preliminary data indicate that 6-(Aminomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-acetic acid may modulate neurotransmitter systems, particularly those involving GABA and glutamate. This has sparked interest in its potential use for treating epilepsy and neurodegenerative diseases. However, more extensive preclinical studies are needed to validate these findings and assess its safety profile.

In addition to its therapeutic potential, recent studies have explored the compound's physicochemical properties, such as solubility, stability, and bioavailability. These investigations are crucial for formulating effective drug delivery systems. For example, a 2024 study reported the development of a nanoparticle-based delivery system that enhances the compound's oral bioavailability, addressing one of the major challenges in its clinical translation.

In conclusion, 6-(Aminomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-acetic acid (CAS: 1806744-13-7) represents a versatile and promising candidate in pharmaceutical research. Its diverse biological activities and improved synthetic accessibility make it a valuable subject for further investigation. Future research should focus on advancing its preclinical development, optimizing formulations, and exploring its potential in combination therapies. The ongoing studies underscore the importance of this compound in addressing unmet medical needs across various therapeutic areas.